Cas no 31611-50-4 (Furo[3,4-f]quinazoline-7,9-dione)

• Product Name: Furo[3,4-f]quinazoline-7,9-dione
• CAS No: 31611-50-4
• MF: C₁₀H₄N₂O₃
• MW: 200.150362014771
• CID: 316476
• PubChem ID: 71361412
• Update Time: 2025-04-19

Furo[3,4-f]quinazoline-7,9-dione Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-f]quinazoline-7,9-dione
• 5,6-Quinazolinedicarboxylicanhydride
• 31611-50-4
• DTXSID50785113

• Inchi： 1S/C10H4N2O3/c13-9-5-1-2-7-6(3-11-4-12-7)8(5)10(14)15-9/h1-4H
• InChI Key： NIXGKJXFPSXYFW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C3C(C=NC=N3)=C2C1=O)=O

Computed Properties

• Exact Mass: 200.02222
• Monoisotopic Mass: 200.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.15